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Compound of Interest

Compound Name: dimethylsila-14-crown-5

CAS No.: 70851-49-9

Cat. No.: B1584946

Get Quote

Executive Summary
Dimethylsila-14-crown-5 (CAS: 70851-49-9) is a specialized organosilicon analog of the

conventional crown ether family.[1] Unlike standard all-carbon crown ethers (e.g., 15-crown-5),

DMS14C5 incorporates a dimethylsilyl unit (

) into the macrocyclic backbone.[1] This structural modification fundamentally alters its solubility
and stability profile:

Enhanced Lipophilicity: The methyl groups on the silicon atom increase solubility in non-polar

organic solvents (e.g., hexane, toluene) compared to standard polyethers.

Hydrolytic Instability: The

linkages are susceptible to hydrolysis.[1] While DMS14C5 is highly soluble in organic media,
it degrades in aqueous or wet protic environments.[1]

Reduced Toxicity: It exhibits significantly lower acute toxicity (
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mg/kg) compared to 15-crown-5, making it a safer alternative for scale-up in drug
development workflows.[1]

Physicochemical Characterization
Before attempting dissolution, verify the compound's integrity. DMS14C5 should appear as a

clear, colorless liquid.[1][2][3][4] Cloudiness often indicates hydrolysis (formation of

dimethylsilanediol polymers).[1]

Table 1: Physical Properties of Dimethylsila-14-crown-5
Property Value Context

Molecular Formula MW: 250.37 g/mol

Physical State Liquid Viscous, colorless, odorless

Boiling Point 125–129 °C
@ 0.5 mmHg (High boiling

solvent required for distillation)

Density 1.08 g/mL Slightly denser than water

Refractive Index 1.4522 @ 20°C

Flash Point >110 °C
Non-flammable under standard

lab conditions

Hydrolytic Sensitivity High
Reacts with moisture to

release Tetraethylene glycol

Solubility Profile & Solvent Compatibility
The solubility of DMS14C5 is governed by the "Like Dissolves Like" principle, but with a critical

stability constraint. The lipophilic dimethylsilyl group facilitates solvation in low-dielectric media,

while the polyether chain maintains compatibility with polar aprotic solvents.

Solvent Compatibility Matrix
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Solvent Class Solubility Stability Recommendation

Chlorinated

Hydrocarbons(DCM,

Chloroform)

Miscible High

Primary Choice.

Excellent for synthesis

and extraction.[1]

Aromatic

Hydrocarbons(Toluen

e, Benzene)

Miscible High

Preferred. Ideal for

Phase Transfer

Catalysis (PTC).[1]

Aliphatic

Hydrocarbons(Hexane

, Heptane)

Soluble High

Good.[1] Higher

solubility than 15-

crown-5 due to

groups.[1]

Polar Aprotic(THF,

Acetonitrile, DMF)
Miscible Moderate

Use Fresh/Dry.

Ensure solvents are

anhydrous to prevent

hydrolysis.[1]

Polar Protic(Methanol,

Ethanol)
Soluble Low

Avoid. Risk of

solvolysis/transesterifi

cation at the Si-O

bond.[1]

Water Decomposes None

Strictly Avoid.

Hydrolyzes to

dimethylsilanediol and

PEG.[1]

Mechanistic Insight: The Silicon Effect
The substitution of an ethylene bridge (

) with a dimethylsilyl group (

) introduces two methyl groups that point outward from the ring.[1]

Steric Bulk: These groups disrupt the crystal lattice, keeping the material liquid at room

temperature.[1]
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Lipophilicity: The greasy methyl shell allows the molecule to dissolve readily in super-

nonpolar solvents (like hexanes) where standard PEGs might phase separate.[1]
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Figure 1: Structural basis for the dual-solubility nature of DMS14C5.[1] The methyl groups

engage non-polar solvents, while the ether core sequesters cations.

Experimental Protocols
Protocol A: Preparation of Anhydrous Stock Solution
(0.1 M)
Objective: Create a stable stock solution for Phase Transfer Catalysis (PTC) or ion sensing.

Reagents: Dimethylsila-14-crown-5 (95%+), Dichloromethane (Anhydrous, ≥99.8%), 3Å

Molecular Sieves.[1]

Glassware Prep: Flame-dry a 100 mL volumetric flask and purge with Nitrogen (

) or Argon.

Weighing: Syringe transfer 2.50 g (approx. 2.3 mL) of DMS14C5 into the flask. Note:

Weighing by difference is recommended due to viscosity.

Dissolution: Add approx. 50 mL of anhydrous Dichloromethane (DCM). Swirl gently;

dissolution should be instantaneous.[1]

Volume Adjustment: Dilute to the mark with DCM.
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Storage: Add activated 3Å molecular sieves to the flask. Seal with a septum and Parafilm.[1]

Store at 4°C.[1]

Validation: The solution should remain clear. Haze indicates moisture ingress.[1]

Protocol B: Phase Transfer Catalysis (Solid-Liquid)
Objective: Solubilize an inorganic salt (e.g.,

or

) in Toluene.[1]

System: Charge a reaction vessel with solid salt (1.0 equiv) and anhydrous Toluene.

Catalyst Addition: Add DMS14C5 (0.05 – 0.10 equiv).

Observation: Upon stirring, the supernatant should take on the color of the anion (e.g.,

purple for permanganate) within 5–10 minutes, indicating successful transport of the ion pair

into the organic phase.

Mechanism: The DMS14C5 wraps the cation (

or

), creating a lipophilic exterior that drags the anion into the toluene.
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Figure 2: Phase Transfer Catalysis workflow using DMS14C5 to solubilize inorganic salts in

non-polar media.

Stability & Degradation Warning
The primary failure mode when using silacrowns is hydrolysis.[1] Unlike all-carbon crowns, the

bond is chemically distinct.[1]

Reaction:

[1]
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Products: Dimethylsilanediol (polymerizes to silicone oils) and Tetraethylene glycol.[1]

Consequence: Loss of catalytic activity and contamination of the reaction mixture with

glycols.

Safety Note: While DMS14C5 is less toxic than 15-crown-5, its hydrolysis products (glycols)

and the silanes should still be handled with standard PPE (gloves, goggles).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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